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Pharmacological Profile of Allylescaline

Allylescaline (4-allyloxy-3,5-dimethoxyphenethylamine) is a synthetic psychedelic phenethylamine and a

structural analog of mescaline [1] [2] [3]. The table below summarizes its core pharmacological and

subjective effect profile based on existing literature.

Parameter Description

Chemical Class Phenethylamine; Scaline (4-substituted-3,5-dimethoxyphenethylamine) [1] [3]

Molecular Formula C₁₃H₁₉NO₃ [1] [2]

Primary Target Serotonin 5-HT₂ receptor agonist (5-HT₂A, 5-HT₂B, 5-HT₂C) [1] [4]

Other Targets Weak interaction with dopamine D2-like receptors [1] [4]

Potency (vs.
Mescaline)

Approximately 10x more potent than mescaline [1] [4]

Dosage (Oral) 20 - 35 mg [1] [2]

Onset of Action 10 - 50 minutes [1]
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Parameter Description

Duration of Action 8 - 12 hours [1] [2]

Key Subjective
Effects

Perceptual changes, enhanced colors, increased energy, creative thinking,

euphoria, clearheadedness, laughter [1] [4]

Common Adverse
Effects

Nausea, muscle cramps/spasms, restless sleep, unusual dreams, next-day

lethargy [1] [2]

Receptor Interaction and Signaling

Allylescaline's psychedelic effects are primarily mediated by its action as an agonist at the serotonin 5-HT₂A

receptor [2]. A 2025 study confirmed its potent activity at 5-HT₂A, 5-HT₂B, and 5-HT₂C receptors, along

with weak interactions at dopamine D2-like receptors [1] [4].

While specific binding affinity (Ki) data for allylescaline was not available in the search results, research on

related "scalines" provides context. One study found that 4-alkoxy-3,5-dimethoxyphenethylamines generally

bind with weak to moderately high affinity to the 5-HT₂A receptor (Ki = 150–12,000 nM) and that extending

the 4-alkoxy substituent increases 5-HT₂A receptor binding affinity and activation potency [5] [6].

The diagram below illustrates the core signaling pathway activated by 5-HT₂A receptor agonists like

allylescaline.
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Simplified 5-HT₂A Receptor Signaling Pathway

Research and Clinical Data Gaps

A significant challenge in profiling allylescaline is the scarcity of rigorous human data.
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Limited Human Studies: Current knowledge of subjective effects relies heavily on anecdotal reports,

primarily from Alexander Shulgin's work published in 1991 [1] [2]. Modern, controlled clinical studies
are absent.

Toxicity and Metabolism: The toxicity, long-term health effects, and metabolic profile of
allylescaline in humans have not been formally studied [2].

Comparative Pharmacology: While a 2023 study directly compared mescaline, LSD, and psilocybin
in a randomized, double-blind, placebo-controlled design [7], no similar rigorous comparative data

exists for allylescaline.

Suggested Experimental Protocols

To address the current data gaps, the following experimental approaches are recommended. These

methodologies are adapted from modern clinical studies on classic psychedelics [7].

Human Psychopharmacology Study

Design: Randomized, double-blind, placebo-controlled, crossover study.
Participants: Healthy volunteers (n=~32), screened for personal or family history of psychiatric

disorders.
Intervention: Oral administration of active allylescaline (e.g., 20-35 mg) versus placebo.

Key Metrics:
Subjective Effects: Assessed using validated psychometric scales (e.g., 5D-ASC, VAS)

at baseline and regular intervals post-administration.
Autonomic Effects: Monitor heart rate, blood pressure, and body temperature.

Pharmacokinetics: Collect plasma samples to determine peak concentration (Cmax),
time to peak (Tmax), and elimination half-life.

In Vitro Receptor Binding and Functional Assays

Binding Affinity (Ki): Conduct radioligand competition binding assays on cell lines expressing

human 5-HT₂A, 5-HT₂B, 5-HT₂C, 5-HT₁A, adrenergic (α₁A, α₂A), dopaminergic (D₂), and
TAAR1 receptors.

Functional Activity (EC₅₀, Eₘₐₓ): Use functional assays (e.g., calcium flux, IP₁ accumulation)
to determine agonist potency and efficacy at the 5-HT₂A receptor.

Future Research Directions
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Future investigations should prioritize establishing a foundational safety and pharmacokinetic profile,

followed by systematic exploration of its dose-dependent subjective and physiological effects. Given its

structural relationship to mescaline, research could explore if allylescaline offers a unique efficacy or side-

effect profile worthy of further therapeutic development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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